Cas no 193151-93-8 (4'-Methoxycarbonylbiphenyl-4-methylamine)
4'-Methoxycarbonylbiphenyl-4-methylamine Chemical and Physical Properties
Names and Identifiers
-
- NQQSZFYFQVYQFG-UHFFFAOYSA-N
- methyl 4-[4-(aminomethyl)phenyl]benzoate
- SCHEMBL6677665
- 4'-aminomethyl-biphenyl-4-carboxylic acid methyl ester
- Methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate
- EN300-24708713
- 193151-93-8
- 4'-Methoxycarbonylbiphenyl-4-methylamine
-
- Inchi: 1S/C15H15NO2/c1-18-15(17)14-8-6-13(7-9-14)12-4-2-11(10-16)3-5-12/h2-9H,10,16H2,1H3
- InChI Key: NQQSZFYFQVYQFG-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1C=CC(CN)=CC=1)=O
Computed Properties
- Exact Mass: 241.110278721Da
- Monoisotopic Mass: 241.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.3Ų
4'-Methoxycarbonylbiphenyl-4-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24708713-0.05g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 0.05g |
$683.0 | 2024-06-19 | |
| Enamine | EN300-24708713-0.1g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 0.1g |
$715.0 | 2024-06-19 | |
| Enamine | EN300-24708713-0.25g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 0.25g |
$748.0 | 2024-06-19 | |
| Enamine | EN300-24708713-0.5g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 0.5g |
$781.0 | 2024-06-19 | |
| Enamine | EN300-24708713-1.0g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 1.0g |
$813.0 | 2024-06-19 | |
| Enamine | EN300-24708713-2.5g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 2.5g |
$1594.0 | 2024-06-19 | |
| Enamine | EN300-24708713-5.0g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 5.0g |
$2360.0 | 2024-06-19 | |
| Enamine | EN300-24708713-10.0g |
methyl 4'-(aminomethyl)-[1,1'-biphenyl]-4-carboxylate |
193151-93-8 | 95% | 10.0g |
$3500.0 | 2024-06-19 |
4'-Methoxycarbonylbiphenyl-4-methylamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4'-Methoxycarbonylbiphenyl-4-methylamine
Introduction to 4'-Methoxycarbonylbiphenyl-4-methylamine (CAS No. 193151-93-8)
The compound 4'-Methoxycarbonylbiphenyl-4-methylamine, identified by its CAS number 193151-93-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the biphenyl derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The presence of both a methoxycarbonyl group and a methylamine moiety in its structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.
One of the most compelling aspects of 4'-Methoxycarbonylbiphenyl-4-methylamine is its structural versatility, which allows for modifications that can tailor its biological activity. The methoxycarbonyl group, often used as a protecting group in peptide synthesis, can also influence the compound's interactions with biological targets. Meanwhile, the methylamine side chain provides a basic nitrogen atom that can participate in hydrogen bonding or form salt bridges, which are crucial for the binding affinity of drug candidates. These features make it an attractive scaffold for designing molecules with specific pharmacological properties.
In recent years, there has been growing interest in biphenyl derivatives due to their potential as scaffolds for anticancer, antimicrobial, and anti-inflammatory agents. The structural motif of biphenyl is known to enhance binding affinity to various biological targets, including enzymes and receptors. For instance, studies have shown that biphenyl-based compounds can interact with kinases and other signaling proteins, making them promising candidates for therapeutic intervention. The introduction of functional groups like the methoxycarbonyl and methylamine further expands the spectrum of possible applications by enhancing solubility, bioavailability, and metabolic stability.
Current research in the field has highlighted the importance of optimizing the electronic and steric properties of biphenyl derivatives to improve their pharmacological efficacy. The methoxycarbonyl group not only serves as a handle for further chemical modifications but also influences the overall polarity of the molecule, which can be critical for membrane permeability and cellular uptake. Similarly, the methylamine moiety can be modified to fine-tune interactions with biological targets. For example, replacing the methyl group with more complex substituents might lead to enhanced binding or altered selectivity profiles.
One particularly intriguing area of research involves using 4'-Methoxycarbonylbiphenyl-4-methylamine as a precursor for more complex drug candidates. Researchers have demonstrated that this compound can be transformed into more elaborate structures through various synthetic pathways, including condensation reactions, cyclization processes, and functional group interconversions. These transformations often yield molecules with novel biological activities that could not be achieved through simpler synthetic strategies. Such advancements underscore the compound's potential as a building block in drug discovery.
The pharmaceutical industry has also shown interest in biphenyl derivatives due to their potential as lead compounds for new therapies. Several preclinical studies have explored the activity of biphenyl-based molecules against various diseases, including cancer and neurodegenerative disorders. While 4'-Methoxycarbonylbiphenyl-4-methylamine itself may not be directly used as a drug, its derivatives have demonstrated promising results in vitro and in vivo. These findings highlight the importance of continued research into this class of compounds and their potential applications in human health.
From a synthetic chemistry perspective, 4'-Methoxycarbonylbiphenyl-4-methylamine offers a unique challenge due to its structural complexity. The synthesis of biphenyl derivatives often requires multi-step processes that involve careful control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to produce these compounds with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the biphenyl core structure efficiently.
The role of computational chemistry has also become increasingly important in the design and optimization of biphenyl-based drug candidates. Molecular modeling techniques can predict how different structural modifications will affect biological activity, allowing researchers to make informed decisions about which compounds to synthesize next. This approach has accelerated the drug discovery process significantly by reducing the need for extensive experimental trials.
In conclusion,4'-Methoxycarbonylbiphenyl-4-methylamine (CAS No. 193151-93-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a scaffold for new drugs targeting various diseases. As synthetic methodologies continue to improve and computational tools become more sophisticated,this compound is likely to play an increasingly important role in future drug development efforts.
193151-93-8 (4'-Methoxycarbonylbiphenyl-4-methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)